Cas no 1706217-76-6 (3,4-dichloro-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzamide)

• Product Name: 3,4-dichloro-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzamide
• CAS No: 1706217-76-6
• MF: C₁₆H₁₇Cl₂N₃OS
• MW: 370.296680212021
• CID: 6411574
• PubChem ID: 90621786
• Update Time: 2025-06-13

3,4-dichloro-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 1706217-76-6
• 3,4-dichloro-N-{[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl}benzamide
• 3,4-dichloro-N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]benzamide
• AKOS025095233
• F6446-1337
• 3,4-dichloro-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzamide

• Inchi： 1S/C16H17Cl2N3OS/c17-13-4-3-12(8-14(13)18)15(22)20-9-11-2-1-6-21(10-11)16-19-5-7-23-16/h3-5,7-8,11H,1-2,6,9-10H2,(H,20,22)
• InChI Key： XNOZUCVYVHGEPQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(NCC1CN(C2=NC=CS2)CCC1)=O)Cl

Computed Properties

• Exact Mass: 369.0469387g/mol
• Monoisotopic Mass: 369.0469387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 73.5Ų

Additional information on 3,4-dichloro-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzamide

3,4-dichloro-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzamide (CAS No. 1706217-76-6): An Overview

3,4-dichloro-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzamide (CAS No. 1706217-76-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as benzamides, which are characterized by their benzene ring and amide functional group. The presence of chlorine atoms and a thiazole ring in its structure imparts unique chemical and biological properties, making it a subject of extensive research.

The chemical structure of 3,4-dichloro-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzamide is particularly noteworthy. The dichlorobenzene moiety contributes to its lipophilicity, which can enhance its ability to cross biological membranes. The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen, is known for its bioactive properties and is often found in various pharmaceuticals. The piperidine ring, a six-membered cyclic amine, adds further complexity and potential for interactions with biological targets.

Recent studies have explored the pharmacological properties of 3,4-dichloro-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzamide. One notable area of research is its potential as an anticonvulsant agent. A study published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound exhibits significant anticonvulsant activity in animal models of epilepsy. The mechanism of action appears to involve modulation of ion channels and neurotransmitter systems, which are crucial for controlling neuronal excitability.

In addition to its anticonvulsant properties, 3,4-dichloro-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzamide has shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California (2021) indicated that this compound can protect neurons from oxidative stress and inhibit apoptosis. These findings suggest that it may have neuroprotective effects, making it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic route for 3,4-dichloro-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzamide has been optimized to improve yield and purity. A multi-step synthesis involving the coupling of dichlorobenzoyl chloride with an appropriately substituted piperidine derivative followed by the introduction of the thiazole moiety has been reported in several chemical journals. This synthetic strategy allows for the efficient production of the compound on both laboratory and industrial scales.

Clinical trials are currently underway to evaluate the safety and efficacy of 3,4-dichloro-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzamide. Preliminary results from Phase I trials have shown that the compound is well-tolerated with minimal side effects. These trials are crucial for determining the optimal dosing regimens and identifying any potential adverse reactions before advancing to larger-scale studies.

The future prospects for 3,4-dichloro-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzamide are promising. Its unique chemical structure and diverse biological activities make it a valuable candidate for further development in various therapeutic areas. Ongoing research aims to elucidate its mechanisms of action at a molecular level and explore its potential in combination therapies with other drugs.

In conclusion, 3,4-dichloro-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzamide (CAS No. 1706217-76-6) represents an exciting advancement in medicinal chemistry. Its potential as an anticonvulsant and neuroprotective agent underscores the importance of continued research into this compound. As more data becomes available from clinical trials and preclinical studies, it is likely that this molecule will play a significant role in the development of new treatments for neurological disorders.